Cas no 1070774-67-2 (N-Methyl-N-(phenylmethyl)-D-tryptophan)

• Product Name: N-Methyl-N-(phenylmethyl)-D-tryptophan
• CAS No: 1070774-67-2
• MF: C₁₉H₂₀N₂O₂
• MW: 308.374304771423
• CID: 5049866
• Update Time: 2025-10-28

N-Methyl-N-(phenylmethyl)-D-tryptophan Chemical and Physical Properties

Names and Identifiers

• D-Tryptophan, N-methyl-N-(phenylmethyl)-
• N-Methyl-N-(phenylmethyl)-D-tryptophan
• Na-benzyl-Na-methyl-D-tryptophan

• Inchi： 1S/C19H20N2O2/c1-21(13-14-7-3-2-4-8-14)18(19(22)23)11-15-12-20-17-10-6-5-9-16(15)17/h2-10,12,18,20H,11,13H2,1H3,(H,22,23)/t18-/m1/s1
• InChI Key： SSWPMPCJKBCGJZ-GOSISDBHSA-N
• SMILES： C(O)(=O)[C@@H](CC1C2=C(C=CC=C2)NC=1)N(C)CC1=CC=CC=C1

Additional information on N-Methyl-N-(phenylmethyl)-D-tryptophan

Comprehensive Overview of N-Methyl-N-(phenylmethyl)-D-tryptophan (CAS No. 1070774-67-2): Properties, Applications, and Research Insights

N-Methyl-N-(phenylmethyl)-D-tryptophan (CAS No. 1070774-67-2) is a specialized chiral compound that has garnered significant attention in pharmaceutical and biochemical research. This derivative of D-tryptophan features a unique N-methyl and N-benzyl substitution pattern, which enhances its potential as a building block for drug discovery and peptide synthesis. Researchers and industry professionals frequently search for terms like "N-Methyl-D-tryptophan derivatives", "CAS 1070774-67-2 applications", and "chiral tryptophan analogs", reflecting its relevance in modern medicinal chemistry.

The compound's structural complexity and stereochemical purity make it invaluable for studying enzyme inhibition, receptor binding, and neurotransmitter modulation. Recent trends highlight its exploration in targeted cancer therapies and neurological disorder research, aligning with growing public interest in precision medicine. Its CAS No. 1070774-67-2 is often queried alongside keywords like "peptide modifications" and "bioactive small molecules", underscoring its interdisciplinary appeal.

From a synthetic perspective, N-Methyl-N-(phenylmethyl)-D-tryptophan exemplifies advancements in asymmetric synthesis and green chemistry. Laboratories prioritize methods to optimize its yield while minimizing environmental impact—a topic frequently searched as "sustainable chiral synthesis". The compound’s benzyl-protected amine group also sparks interest in prodrug design, a hot topic in pharmaceutical forums.

Analytical characterization of this compound involves techniques like HPLC, NMR, and mass spectrometry, with researchers often seeking "CAS 1070774-67-2 spectral data". Its stability under physiological conditions is another focus area, tying into broader discussions about oral bioavailability and drug delivery systems—keywords dominating recent PubMed and Google Scholar queries.

In conclusion, N-Methyl-N-(phenylmethyl)-D-tryptophan (CAS No. 1070774-67-2) represents a nexus of innovation in drug development and biochemical tools. Its versatility addresses pressing needs in personalized medicine and catalysis, making it a staple in high-impact research. As demand grows for chiral intermediates and tailored therapeutics, this compound’s scientific and commercial trajectory remains robust.